Cas no 138808-38-5 (Hexanenitrile, 2,4-dimethyl-)

• Product Name: Hexanenitrile, 2,4-dimethyl-
• CAS No: 138808-38-5
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1255142
• PubChem ID: 59716262
• Update Time: 2025-04-20

Hexanenitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 2,4-dimethyl-
• DTXSID601309778
• SCHEMBL13424248
• 138808-38-5

• Inchi： 1S/C8H15N/c1-4-7(2)5-8(3)6-9/h7-8H,4-5H2,1-3H3
• InChI Key： IPTOZYGQFKIXMN-UHFFFAOYSA-N
• SMILES： N#CC(C)CC(C)CC

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79